Cas no 1312601-20-9 (5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole)

• Product Name: 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole
• CAS No: 1312601-20-9
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• CID: 2144525
• Update Time: 2025-06-16

5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-ethyl-1,2,4-Thiadiazole
• LSCOEUHXGIQTRT-UHFFFAOYSA-N
• 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole

• Inchi： 1S/C5H7ClN2S/c1-2-4-7-5(3-6)9-8-4/h2-3H2,1H3
• InChI Key： LSCOEUHXGIQTRT-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CC)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole

Recent Advances in the Application of 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole (CAS: 1312601-20-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole (CAS: 1312601-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiadiazole core with chloromethyl and ethyl substituents, has been explored for its role in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a focal point for ongoing research.

One of the key areas of investigation involves the use of 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole as a building block for the synthesis of thiadiazole derivatives with enhanced pharmacological profiles. Researchers have employed this compound in the design of inhibitors targeting specific enzymes, such as carbonic anhydrases and protein kinases, which are implicated in various diseases. For instance, a 2023 study demonstrated that derivatives of this compound exhibited potent inhibitory activity against carbonic anhydrase IX, a marker of tumor hypoxia, suggesting its potential in cancer therapy. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In addition to its role in enzyme inhibition, 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole has been investigated for its antimicrobial properties. A recent publication in the Journal of Medicinal Chemistry reported the synthesis of a series of thiadiazole-based compounds using this intermediate, which showed broad-spectrum activity against Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

Another promising application of 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole lies in its use as a precursor for the development of anti-inflammatory agents. A 2024 study explored its incorporation into hybrid molecules designed to modulate the NF-κB signaling pathway, a key regulator of inflammation. The resulting compounds demonstrated significant reduction in pro-inflammatory cytokine production in cell-based models, with minimal cytotoxicity. This research highlights the compound's versatility in drug design and its potential to yield novel therapeutics for chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole. Recent efforts have focused on structural modifications to improve solubility and reduce off-target effects. For example, a team of researchers introduced polar functional groups to the thiadiazole core, resulting in compounds with enhanced bioavailability and reduced hepatotoxicity, as reported in a 2023 preclinical study. These modifications pave the way for further development and clinical translation of thiadiazole-based therapeutics.

In conclusion, 5-(Chloromethyl)-3-ethyl-1,2,4-thiadiazole (CAS: 1312601-20-9) represents a valuable scaffold in modern drug discovery, with demonstrated applications in antimicrobial, anticancer, and anti-inflammatory research. Ongoing studies continue to explore its potential, leveraging advanced synthetic and computational techniques to optimize its pharmacological properties. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics, addressing unmet medical needs and contributing to the advancement of chemical biology and pharmaceutical sciences.